2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H19N7OS3/c1-3-25-15(12-9-19-13-8-6-5-7-11(12)13)21-23-17(25)28-10-14(26)20-16-22-24-18(29-16)27-4-2/h5-9,19H,3-4,10H2,1-2H3,(H,20,22,26)
• InChI Key: NRBAJRJDPABVLI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NN=C(S2)SCC)C3=CNC4=CC=CC=C43
• Molecular Formula: C18H19N7OS3
• Molecular Weight: 445.6 g/mol

Description

2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H19N7OS3 and its molecular weight is 445.58. The purity is usually 95%.
BenchChem offers high-quality 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds incorporating thiadiazole moieties have been synthesized for various applications, leveraging their potential in creating heterocyclic compounds with significant biological activities. For instance, the synthesis of innovative heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal activity against Spodoptera littoralis, showcasing the potential utility of such compounds in agricultural pest management (Fadda et al., 2017). Additionally, the creation of N-heteroaryl-2-(heteroarylthio)acetamides, featuring triazole and selena/thiadiazole rings, indicates their significance in chemical synthesis and potential biological importance (Krishnaraj & Muthusubramanian, 2014).

Biological Applications and Antitumor Activity

Research into the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives incorporating a thiadiazole moiety has revealed some compounds with promising inhibitory effects on different cell lines, indicating potential applications in cancer therapy (Albratty et al., 2017). The synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors further demonstrate the compound's potential in cancer treatment by targeting metabolic pathways (Shukla et al., 2012).

Antimicrobial and Antiviral Activities

The synthesis of 5-aryl/heterylidene substituted 2-imino-4-thiazolidinones possessing a 1,3,4-thiadiazole moiety has been evaluated for antitrypanosomal activity, showcasing the potential of these compounds in treating trypanosomiasis, a parasitic disease (Lelyukh et al., 2023). Furthermore, the development of novel thiadiazole-based molecules targeting COVID-19's main protease through a virtual screening approach underscores the relevance of these compounds in addressing viral infections (Rashdan et al., 2021).